Cas no 2092719-06-5 (3-(Trifluoromethoxy)cyclohexanol)

• Product Name: 3-(Trifluoromethoxy)cyclohexanol
• CAS No: 2092719-06-5
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 5272232
• Update Time: 2026-03-09

3-(Trifluoromethoxy)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)cyclohexanol
• 3-(trifluoromethoxy)cyclohexan-1-ol

• Inchi： 1S/C7H11F3O2/c8-7(9,10)12-6-3-1-2-5(11)4-6/h5-6,11H,1-4H2
• InChI Key： CLUCXEPEAILKQT-UHFFFAOYSA-N
• SMILES： FC(OC1CCCC(C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Additional information on 3-(Trifluoromethoxy)cyclohexanol

Introduction to 3-(Trifluoromethoxy)cyclohexanol (CAS No. 2092719-06-5)

3-(Trifluoromethoxy)cyclohexanol, identified by the Chemical Abstracts Service Number (CAS No.) 2092719-06-5, is a fluorinated cyclohexanol derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethoxy group, which imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The structural motif of 3-(Trifluoromethoxy)cyclohexanol consists of a cyclohexane ring substituted with a hydroxyl group at the 3-position and a trifluoromethoxy group at the 1-position. The trifluoromethoxy group is a well-known pharmacophore that enhances lipophilicity and metabolic stability, while also influencing the binding affinity of the molecule to biological targets. These properties have made this compound an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in fluorinated heterocycles and alcohols due to their potential therapeutic applications. 3-(Trifluoromethoxy)cyclohexanol is no exception, as it has been investigated for its pharmacological profile in various disease models. Preliminary studies suggest that this compound exhibits promising biological activity, particularly in the context of anti-inflammatory and anti-cancer therapies. The fluorine atoms in the trifluoromethoxy group contribute to the molecule's ability to interact with biological targets in a manner that is distinct from non-fluorinated analogs.

The synthesis of 3-(Trifluoromethoxy)cyclohexanol involves multi-step organic transformations, typically starting from commercially available cyclohexanone derivatives. The introduction of the hydroxyl group at the 3-position can be achieved through reduction of a ketone or oxidation of an alcohol, while the attachment of the trifluoromethoxy group is commonly performed via nucleophilic substitution reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have also been employed to enhance yield and selectivity in the preparation of this compound.

One of the key advantages of 3-(Trifluoromethoxy)cyclohexanol is its versatility as a chemical scaffold. By modifying different functional groups on the cyclohexane ring or introducing additional substituents, researchers can generate a library of derivatives with tailored biological activities. This flexibility has allowed for the exploration of various therapeutic pathways, including modulation of enzyme activity, receptor binding, and intracellular signaling cascades.

Recent advancements in computational chemistry have further facilitated the study of 3-(Trifluoromethoxy)cyclohexanol and its derivatives. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been used to predict binding interactions with biological targets and to optimize molecular structure for improved efficacy. These computational approaches complement experimental efforts by providing insights into the mechanism of action and potential side effects of candidate drugs.

The pharmacokinetic properties of 3-(Trifluoromethoxy)cyclohexanol are also an area of active investigation. The presence of fluorine atoms can influence metabolic stability and distribution within the body, which are critical factors in drug development. Studies have shown that fluorinated compounds often exhibit longer half-lives and better bioavailability compared to their non-fluorinated counterparts. This enhanced pharmacokinetic profile makes 3-(Trifluoromethoxy)cyclohexanol an attractive candidate for further development into a therapeutic agent.

In conclusion, 3-(Trifluoromethoxy)cyclohexanol (CAS No. 2092719-06-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The trifluoromethoxy group contributes to its pharmacological properties, while its cyclohexanol backbone provides a versatile scaffold for further chemical modification. Ongoing studies continue to explore its applications in drug discovery, with particular focus on anti-inflammatory and anti-cancer therapies. As research progresses, 3-(Trifluoromethoxy)cyclohexanol is expected to play an increasingly important role in the development of novel therapeutic interventions.